N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-3-(1H-pyrazol-1-yl)benzamide

• IUPAC Name: N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-3-pyrazol-1-ylbenzamide
• InChI: InChI=1S/C16H16N4OS/c1-2-13-11-22-15(19-13)10-17-16(21)12-5-3-6-14(9-12)20-8-4-7-18-20/h3-9,11H,2,10H2,1H3,(H,17,21)
• InChI Key: OAVJMVIAAYMTLE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CSC(=N1)CNC(=O)C2=CC(=CC=C2)N3C=CC=N3
• Molecular Formula: C16H16N4OS
• Molecular Weight: 312.4 g/mol

Description

N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-3-(1H-pyrazol-1-yl)benzamide is a chemical compound that has been widely used in scientific research. It is a small molecule inhibitor that has been shown to have potential therapeutic applications in various diseases, including cancer and inflammation. In

Mechanism of Action

The mechanism of action of N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-3-(1H-pyrazol-1-yl)benzamide is not fully understood. However, it has been shown to inhibit the activity of several enzymes, including histone deacetylases (HDACs) and cyclin-dependent kinases (CDKs). These enzymes are involved in various cellular processes, including cell cycle regulation and gene expression. Inhibition of these enzymes by N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-3-(1H-pyrazol-1-yl)benzamide can lead to the inhibition of cancer cell growth and the reduction of inflammation.
Biochemical and Physiological Effects:
N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-3-(1H-pyrazol-1-yl)benzamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. Additionally, it has been shown to have a neuroprotective effect in some studies.

Advantages and Limitations for Lab Experiments

N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-3-(1H-pyrazol-1-yl)benzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been shown to have potent inhibitory activity against several enzymes, making it a useful tool for investigating their role in various cellular processes. However, there are also some limitations to its use in lab experiments. It has been shown to have some off-target effects, which can complicate data interpretation. Additionally, its pharmacokinetic properties are not well understood, which can limit its use in animal studies.

Future Directions

There are several future directions for the study of N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-3-(1H-pyrazol-1-yl)benzamide. One direction is to investigate its potential use in combination with other drugs for the treatment of cancer and inflammation. Another direction is to investigate its pharmacokinetic properties and optimize its structure for improved bioavailability. Additionally, further studies are needed to fully understand its mechanism of action and its potential use in other diseases, such as neurodegenerative diseases.

Synthesis Methods

The synthesis of N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-3-(1H-pyrazol-1-yl)benzamide is a multistep process that involves the reaction of various chemical reagents. The synthesis method has been described in detail in several scientific publications. The process involves the reaction of 4-ethyl-2-bromomethylthiazole with 3-amino-1H-pyrazole in the presence of a base to form an intermediate product. This intermediate is then reacted with 3-bromo-4-fluorobenzoyl chloride to form the final product.

Scientific Research Applications

N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-3-(1H-pyrazol-1-yl)benzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory and anti-cancer properties. It has been used in several scientific studies to investigate its effect on various cancer cell lines, including breast cancer, lung cancer, and leukemia. It has also been studied for its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis.